(E)-4-(3-(furan-2-yl)acryloyl)-3-hydroxy-5-(3-methoxyphenyl)-1-(3-morpholinopropyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 3-[(E)-3-(furan-2-yl)prop-2-enoyl]-4-hydroxy-2-(3-methoxyphenyl)-1-(3-morpholin-4-ylpropyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C25H28N2O6/c1-31-20-6-2-5-18(17-20)23-22(21(28)9-8-19-7-3-14-33-19)24(29)25(30)27(23)11-4-10-26-12-15-32-16-13-26/h2-3,5-9,14,17,23,29H,4,10-13,15-16H2,1H3/b9-8+
• InChI Key: SFRPQDUILXESQX-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2C(=C(C(=O)N2CCCN3CCOCC3)O)C(=O)C=CC4=CC=CO4
• Isomeric SMILES: COC1=CC=CC(=C1)C2C(=C(C(=O)N2CCCN3CCOCC3)O)C(=O)/C=C/C4=CC=CO4
• Molecular Formula: C25H28N2O6
• Molecular Weight: 452.5 g/mol

Description

(E)-4-(3-(furan-2-yl)acryloyl)-3-hydroxy-5-(3-methoxyphenyl)-1-(3-morpholinopropyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C25H28N2O6 and its molecular weight is 452.507. The purity is usually 95%.
BenchChem offers high-quality (E)-4-(3-(furan-2-yl)acryloyl)-3-hydroxy-5-(3-methoxyphenyl)-1-(3-morpholinopropyl)-1H-pyrrol-2(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-4-(3-(furan-2-yl)acryloyl)-3-hydroxy-5-(3-methoxyphenyl)-1-(3-morpholinopropyl)-1H-pyrrol-2(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Computational Studies

Research has focused on the synthesis of similar pyrrole derivatives, including the synthesis of pyrrole chalcone derivatives. These studies involve spectroscopic analyses and quantum chemical calculations, which help in understanding the molecular interactions and reactivity of such compounds. For instance, the study by Singh et al. (2014) elucidates the synthesis of ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate and its characterization.

Reactions and Derivatives Synthesis

Several studies have explored the synthesis and reactions of derivatives of compounds with similar structures, providing insights into their potential applications in creating new heterocyclic compounds. Kuticheva et al. (2015) discussed the synthesis of alkyl 5-(1,2,3-thiadiazol-4-yl)furan-2-furoate and 3-[5-(1,2,3-thiadiazol-4-yl)fur-2-yl]acrylate, demonstrating the thermal stability of furylthiadiazole fragments in these substances (Kuticheva et al., 2015).

Cytotoxicity and Library Development

Tarleton et al. (2013) conducted a study on 2-phenylacrylamides, focusing on their cytotoxic properties. They synthesized focused compound libraries to identify new lead compounds with improved cytotoxicity, highlighting the potential of these compounds in cancer research (Tarleton et al., 2013).

Cyclization and Molecular Structure

Pevzner (2021) examined the cyclization of mercaptomethyl derivatives of alkyl E-3-(furyl)-3-(diethoxyphosphoryl)acrylates, which led to the formation of various furan derivatives. This study contributes to the understanding of molecular structures and cyclization processes in related compounds (Pevzner, 2021).

Green Chemistry and Pyrrole Synthesis

An efficient, metal-free method for synthesizing polysubstituted pyrrole derivatives was developed by Kumar et al. (2017). Their approach highlights the importance of green chemistry in synthesizing complex molecules (Kumar et al., 2017).